Cas no 602295-83-0 (METHANONE, (4-NITROPHENYL)-2-OXAZOLYL-)

• Product Name: METHANONE, (4-NITROPHENYL)-2-OXAZOLYL-
• CAS No: 602295-83-0
• MF: C₁₀H₆N₂O₄
• MW: 218.165642261505
• MDL: MFCD07782996
• CID: 3468387
• PubChem ID: 24723653
• Update Time: 2025-10-19

METHANONE, (4-NITROPHENYL)-2-OXAZOLYL- Chemical and Physical Properties

Names and Identifiers

• METHANONE, (4-NITROPHENYL)-2-OXAZOLYL-
• 2-(4-NITROBENZOYL)OXAZOLE
• MFCD07782996
• 2-(4-NITROBENZOYL)-1,3-OXAZOLE
• AKOS016018992
• (4-nitrophenyl)-(1,3-oxazol-2-yl)methanone
• 602295-83-0

• MDL： MFCD07782996
• Inchi： 1S/C10H6N2O4/c13-9(10-11-5-6-16-10)7-1-3-8(4-2-7)12(14)15/h1-6H
• InChI Key： SOTWEQBYCNXMLO-UHFFFAOYSA-N
• SMILES： O1C=CN=C1C(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 218.03275668Da
• Monoisotopic Mass: 218.03275668Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on METHANONE, (4-NITROPHENYL)-2-OXAZOLYL-

Comprehensive Overview of METHANONE, (4-NITROPHENYL)-2-OXAZOLYL- (CAS No. 602295-83-0)

METHANONE, (4-NITROPHENYL)-2-OXAZOLYL- (CAS No. 602295-83-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique oxazolyl and nitrophenyl functional groups, exhibits remarkable potential in various applications, including pharmaceutical intermediates and advanced material synthesis. Its molecular structure, which combines a methanone core with a 4-nitrophenyl substituent, makes it a versatile building block for researchers.

In recent years, the demand for METHANONE, (4-NITROPHENYL)-2-OXAZOLYL- has surged due to its role in the development of novel therapeutic agents. Researchers are particularly interested in its potential as a precursor for heterocyclic compounds, which are widely used in drug discovery. The compound's nitro group and oxazole ring contribute to its reactivity, enabling the synthesis of diverse derivatives with tailored properties. This aligns with the growing trend of structure-activity relationship (SAR) studies in modern pharmacology.

From an industrial perspective, CAS No. 602295-83-0 is valued for its stability and compatibility with various synthetic protocols. Its applications extend beyond pharmaceuticals, including its use in the production of photoactive materials and organic electronics. The compound's ability to absorb UV light makes it a candidate for photocatalysis and sensor technologies, areas that are currently experiencing rapid growth due to advancements in renewable energy and environmental monitoring.

One of the most frequently searched questions about METHANONE, (4-NITROPHENYL)-2-OXAZOLYL- revolves around its synthesis and purification methods. Optimizing the yield and purity of this compound is critical for its commercial viability. Recent studies have explored green chemistry approaches, such as solvent-free reactions and catalytic methods, to enhance its production efficiency. These innovations resonate with the global push toward sustainable chemistry and reduced environmental impact.

Another hot topic is the compound's potential in cancer research. Preliminary studies suggest that derivatives of METHANONE, (4-NITROPHENYL)-2-OXAZOLYL- may exhibit anticancer activity by targeting specific cellular pathways. This has sparked interest among researchers exploring targeted therapy and precision medicine, which are at the forefront of contemporary biomedical research. The compound's modular structure allows for easy modification, enabling the creation of libraries of analogs for high-throughput screening.

In the realm of material science, CAS No. 602295-83-0 is being investigated for its role in developing organic semiconductors. Its electron-withdrawing nitrophenyl group and conjugated oxazolyl system make it a promising candidate for optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. This aligns with the increasing demand for flexible electronics and energy-efficient technologies.

Safety and handling of METHANONE, (4-NITROPHENYL)-2-OXAZOLYL- are also common concerns among users. While the compound is not classified as hazardous under standard regulations, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. Researchers are advised to follow good laboratory practices (GLP) when working with this chemical to ensure reproducibility and safety.

The future of METHANONE, (4-NITROPHENYL)-2-OXAZOLYL- looks promising, with ongoing research exploring its applications in nanotechnology and bioconjugation. Its ability to serve as a linker molecule in biomolecular engineering opens new avenues for drug delivery systems and diagnostic tools. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing multiple disciplines.